Cas no 166831-65-8 (2,2,2-trifluoro-1-2-(methylsulfanyl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-2-(methylsulfanyl)phenylethan-1-one
• CAS No: 166831-65-8
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• MDL: MFCD01319975
• CID: 110813
• PubChem ID: 2760615
• Update Time: 2025-04-18

2,2,2-trifluoro-1-2-(methylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-[2-(methylthio)phenyl]-
• 2'-Thiomethyl-2,2,2-trifluoroacetophenone
• 2,2,2-Trifluoro-1-[2-(methylsulfanyl)phenyl]ethanone
• Ethanone, 2,2,2-trifluoro-1-[2-(methylthio)phenyl]- (9CI)
• 2,2,2-trifluoro-1-2-(methylsulfanyl)phenylethan-1-one
• 166831-65-8
• CS-0303909
• RNBAEXYXSJBXPN-UHFFFAOYSA-N
• 2,2,2-trifluoro-1-(2-(methylthio)phenyl)ethanone
• AKOS016022610
• DTXSID80375263
• 2,2,2-trifluoro-1-[2-(methylsulfanyl)phenyl]ethan-1-one
• J-010310
• 2,2,2-Trifluoro-1-(2-(methylthio)phenyl)ethan-1-one
• MFCD01319975
• EN300-1933914
• 2,2,2-trifluoro-1-(2-methylsulfanylphenyl)ethanone

• MDL： MFCD01319975
• Inchi： 1S/C9H7F3OS/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5H,1H3
• InChI Key： RNBAEXYXSJBXPN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 220.01701
• Monoisotopic Mass: 220.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones